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Compound of Interest

Compound Name: MSI-1436

Cat. No.: B1662500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MSI-1436, also known as Trodusquemine, is a selective, non-competitive, allosteric inhibitor of

protein-tyrosine phosphatase 1B (PTP1B).[1][2] PTP1B is a key negative regulator of insulin

and leptin signaling pathways, making it a significant target in the study of metabolic diseases

such as obesity and diabetes.[3][4] MSI-1436 has demonstrated potential in preclinical studies

for its ability to modulate these pathways and has been utilized in various in vitro cell culture

models to investigate its cellular effects.[5][6][7] These application notes provide a detailed

protocol for the dissolution and use of MSI-1436 in cell culture experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for MSI-1436 (Trodusquemine

lactate), the commonly used salt form for in vitro studies.
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Parameter Value Notes

Molecular Weight 1000.17 g/mol For MSI-1436 lactate.

Solubility

Dimethyl Sulfoxide (DMSO) 54 mg/mL (53.99 mM)

May require sonication and

warming for complete

dissolution. It is recommended

to use freshly opened,

anhydrous DMSO as the

compound is hygroscopic.

0.1 M Hydrochloric Acid (HCl) 50 mg/mL (49.99 mM)
Requires sonication and pH

adjustment to 4 with HCl.

Ethanol Data not readily available

It is recommended to test

solubility in a small amount

first.

In Vitro IC₅₀ ~1 µM

For PTP1B inhibition. MSI-

1436 shows a 200-fold

preference over TCPTP (IC₅₀

of 224 µM).[3]

Recommended Stock Solution

Concentration
1 mM - 10 mM in DMSO

Aliquot and store at -20°C or

-80°C to avoid repeated

freeze-thaw cycles.

Reported Working

Concentrations in Cell Culture
0.1 µM - 100 µM

The optimal concentration is

cell-type dependent.

Commonly reported

concentrations include 1 µM, 5

µM, and 10 µM.[5]

Storage of Stock Solution
-20°C for up to 1 year; -80°C

for up to 2 years

Store in sealed, airtight vials to

protect from moisture.
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Protocol for Preparation of MSI-1436 Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of MSI-1436 lactate in

DMSO.

Materials:

MSI-1436 lactate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass of MSI-1436 lactate:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L * 0.001 L * 1000.17 g/mol = 10.0017 mg

Accurately weigh out approximately 10 mg of MSI-1436 lactate powder.

Dissolution in DMSO:

Add the weighed MSI-1436 lactate to a sterile tube.

Add the calculated volume of sterile DMSO to achieve a final concentration of 10 mM. For

10 mg of MSI-1436 lactate, this would be 1 mL of DMSO.
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Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Ensure Complete Dissolution (if necessary):

If the compound does not fully dissolve, briefly warm the solution in a 37°C water bath or

sonicate for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes or cryovials. This minimizes the number of freeze-

thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light and moisture.

Protocol for Preparing Working Solutions and Treating
Cells
This protocol outlines the preparation of a working solution and the treatment of adherent cells

in culture.

Materials:

10 mM MSI-1436 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Adherent cells seeded in multi-well plates, flasks, or dishes

Sterile serological pipettes and micropipette tips

Procedure:
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Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM MSI-1436 stock solution at room temperature.

Prepare the Working Solution:

Dilute the stock solution in complete cell culture medium to the desired final working

concentration.

Example for a 10 µM working solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a 1:1000

dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed complete cell culture

medium.

Gently mix by pipetting up and down.

Treating the Cells:

Remove the existing culture medium from the cells.

Add the freshly prepared MSI-1436 working solution to the cells.

Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to

avoid solvent toxicity.

Include a vehicle control group treated with the same concentration of DMSO as the MSI-
1436-treated group.

Incubate the cells for the desired experimental duration.

Visualizations
Signaling Pathway of MSI-1436
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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